(11Z)-11-[(3,4-dimethoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide

• IUPAC Name: 4-(3,4-dimethoxyphenyl)imino-N-(4-methylphenyl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C31H31N3O4/c1-19-8-10-22(11-9-19)32-30(35)25-17-21-16-20-6-4-14-34-15-5-7-24(28(20)34)29(21)38-31(25)33-23-12-13-26(36-2)27(18-23)37-3/h8-13,16-18H,4-7,14-15H2,1-3H3,(H,32,35)
• InChI Key: BWBGHJDNBXLFMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=CC4=C5C(=C3OC2=NC6=CC(=C(C=C6)OC)OC)CCCN5CCC4
• Molecular Formula: C31H31N3O4
• Molecular Weight: 509.6 g/mol

Description

(11Z)-11-[(3,4-dimethoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide is a useful research compound. Its molecular formula is C31H31N3O4 and its molecular weight is 509.606. The purity is usually 95%.
BenchChem offers high-quality (11Z)-11-[(3,4-dimethoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (11Z)-11-[(3,4-dimethoxyphenyl)imino]-N-(4-methylphenyl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxic Activity

Research has demonstrated the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, showing significant cytotoxic activity against various cancer cell lines. For example, derivatives related to the compound were potent cytotoxins against murine P388 leukemia, Lewis lung carcinoma, and human Jurkat leukemia cell lines, with IC(50) values less than 10 nM in some cases. Such compounds have shown promise in in vivo studies against colon tumors in mice (Deady et al., 2003).

Antibacterial Activity

Tetracyclic pyridone carboxylic acids, structurally related to the compound , have been synthesized and evaluated for their antibacterial and DNA gyrase inhibitory activities. These compounds have shown potent in vitro antibacterial potency and DNA gyrase inhibitory activity, which are crucial for developing new antibacterial agents (Jinbo et al., 1993).

Anticancer Activity

The synthesis of novel pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d][1,2,3]triazines, through the condensation of 5-amino-1H-pyrazoles with certain ketones, has shown significant in vitro anticancer activities against human cancer cell lines. This suggests that derivatives of the chemical compound could be explored further for their potential anticancer properties (Hassan et al., 2017).

Synthesis of Complex Molecules

Studies on the synthesis and biological activity of pyrimido[1, 2-a]quinoline moiety and its derivatives have demonstrated the compound's utility in generating complex molecular structures with potential antimicrobial activities. This underscores the compound's role as a precursor in the synthesis of complex molecules that could have broad applications in pharmaceutical research (Jadhav & Halikar, 2013).